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Compound of Interest

Compound Name: MAPS855

Cat. No.: B10827909

For Researchers, Scientists, and Drug Development Professionals

This document provides critical, immediate safety and logistical guidance for the handling and
disposal of MAP855, a potent and selective MEK1/2 kinase inhibitor. Adherence to these
procedures is essential to ensure personal safety and maintain a secure laboratory
environment.

Compound Data and Storage

Proper storage and handling of MAP855 are crucial for maintaining its stability and efficacy.
The following table summarizes key quantitative data for this compound.

Property Value Source

Molecular Weight 564.97 g/mol [1]

Formula C28H23CIF2N6Os3 [1]

CAS Number 1660107-77-6 [1]

Solubility = 60 mg/mL in DMSO [1]
-20°C for 3 years; 4°C for 2

Storage (Powder) [1]
years

-80°C for 6 months; -20°C for 1
Storage (In Solvent) [1]
month
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Personal Protective Equipment (PPE)

Given that MAP855 is a potent kinase inhibitor, a comprehensive approach to personal
protection is mandatory to prevent exposure. The following PPE is required when handling
MAPS855, particularly in its powdered form.

PPE Category Item Specifications
) Safety Goggles with Side Must be worn at all times in the
Eye Protection ) ) )
Shields designated handling area.
Hand Protection Nitrile Gloves Double gloving is required.
) A disposable, fluid-resistant
Body Protection Laboratory Coat

gown is recommended.

Required when handling the

compound as a powder
Respiratory Protection N95 or higher-rated respirator outside of a certified chemical

fume hood or biological safety

cabinet.

Experimental Protocols: Safe Handling and Disposal

Handling Powdered MAP855:

o Preparation: All weighing and initial dilutions of powdered MAP855 must be conducted in a
certified chemical fume hood or a Class Il Biological Safety Cabinet to minimize inhalation
risk. The work surface should be lined with absorbent, plastic-backed paper.

e Weighing: Use a dedicated, calibrated analytical balance inside the containment unit. Handle
the container with care to avoid generating dust.

¢ Dissolving: When preparing solutions, slowly add the solvent to the solid to prevent
splashing. If necessary, gentle heating and/or sonication can be used to aid dissolution.[2]

o Labeling: Clearly label all solutions with the compound name, concentration, solvent, date,
and user's initials.
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Disposal Plan:

o Waste Segregation: All materials contaminated with MAP855, including disposable PPE,
pipette tips, and absorbent paper, must be segregated as hazardous chemical waste.

o Waste Containers: Use designated, clearly labeled, and sealed containers for MAP855
waste.

o Decontamination: Decontaminate all non-disposable equipment that has come into contact
with MAP855. A recommended procedure is to wash the equipment three times with a mild
detergent solution and then rinse with water.

» Final Disposal: Arrange for the disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) office.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.
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Emergency Situation Immediate Action

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention.

Immediately flush eyes with a gentle, steady

stream of water for at least 15 minutes, holding
Eye Contact ) ] ) ]

the eyelids open. Seek immediate medical

attention.

Move to fresh air immediately. If breathing is
Inhalation difficult, administer oxygen. Seek medical

attention.

Do not induce vomiting. Rinse mouth with water.

Ingestion
Seek immediate medical attention.
Evacuate the immediate area. Alert others and
secure the location. If the spill is large or you are
not trained to handle it, contact your institution's
Spill EHS office immediately. For small spills, wear

appropriate PPE, cover the spill with absorbent
material, and clean the area with a suitable

decontaminating agent.

Visualizing Key Processes

MAPK/ERK Signaling Pathway and MAP855's Mechanism of Action

MAPS855 is an inhibitor of MEK1/2, which are key components of the MAPK/ERK signaling
pathway. This pathway is crucial in regulating cell proliferation, differentiation, and survival. In
many cancers, this pathway is overactive, leading to uncontrolled cell growth. MAP855's
inhibition of MEK1/2 blocks the downstream signaling to ERK1/2, thereby inhibiting the pro-
proliferative effects of this pathway.
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Caption: The MAPK/ERK signaling pathway and the inhibitory action of MAP855 on MEK1/2.
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Experimental Workflow for Safe Handling of MAP855

The following workflow outlines the key steps for safely handling MAP855 in a laboratory
setting.
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Caption: A step-by-step workflow for the safe handling and disposal of MAP855.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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